3-Cyclopropoxy-2,4-diethylpyridine
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
3-Cyclopropoxy-2,4-diethylpyridine is a substituted pyridine derivative characterized by a cyclopropoxy group at the 3-position and ethyl groups at the 2- and 4-positions of the pyridine ring.
Properties
Molecular Formula |
C12H17NO |
|---|---|
Molecular Weight |
191.27 g/mol |
IUPAC Name |
3-cyclopropyloxy-2,4-diethylpyridine |
InChI |
InChI=1S/C12H17NO/c1-3-9-7-8-13-11(4-2)12(9)14-10-5-6-10/h7-8,10H,3-6H2,1-2H3 |
InChI Key |
TWDBXTOGGVLNJK-UHFFFAOYSA-N |
Canonical SMILES |
CCC1=C(C(=NC=C1)CC)OC2CC2 |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3-Cyclopropoxy-2,4-diethylpyridine can be achieved through several synthetic routes. One common method involves the reaction of 2,4-diethylpyridine with cyclopropyl bromide in the presence of a base such as potassium carbonate. The reaction is typically carried out in an organic solvent like dimethylformamide (DMF) at elevated temperatures to facilitate the formation of the cyclopropoxy group .
Industrial Production Methods
Industrial production of 3-Cyclopropoxy-2,4-diethylpyridine may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and yield of the compound. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the desired purity levels required for various applications .
Chemical Reactions Analysis
Types of Reactions
3-Cyclopropoxy-2,4-diethylpyridine undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide to form corresponding pyridine N-oxides.
Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride to yield reduced derivatives.
Common Reagents and Conditions
Oxidation: Potassium permanganate in an acidic medium.
Reduction: Lithium aluminum hydride in anhydrous ether.
Substitution: Nucleophiles like amines or thiols in the presence of a base.
Major Products Formed
Oxidation: Pyridine N-oxides.
Reduction: Reduced pyridine derivatives.
Substitution: Various substituted pyridine derivatives depending on the nucleophile used.
Scientific Research Applications
3-Cyclopropoxy-2,4-diethylpyridine has several scientific research applications, including:
Chemistry: Used as a building block in the synthesis of more complex organic molecules.
Biology: Investigated for its potential biological activities, including antimicrobial and antifungal properties.
Medicine: Explored for its potential as a pharmaceutical intermediate in the development of new drugs.
Industry: Utilized in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of 3-Cyclopropoxy-2,4-diethylpyridine involves its interaction with specific molecular targets and pathways. The compound can act as a ligand, binding to receptors or enzymes and modulating their activity. The exact molecular targets and pathways depend on the specific application and context in which the compound is used .
Comparison with Similar Compounds
Comparison with Similar Compounds
The following analysis compares 3-Cyclopropoxy-2,4-diethylpyridine with four structurally related compounds, focusing on molecular properties, hazards, and functional group implications.
Structural and Functional Group Analysis
| Compound Name | CAS | Formula | Molecular Weight (g/mol) | Key Substituents |
|---|---|---|---|---|
| 3-Cyclopropoxy-2,4-diethylpyridine | N/A | C12H17NO | 191.27 (calculated) | Cyclopropoxy, ethyl (×2) |
| 3-Cyclopropoxy-4-(dioxaborolan-2-yl)pyridine | 2096330-45-7 | C8H10BNO3 | 178.98 | Cyclopropoxy, boronate ester |
| 2-Chloro-6-methylpyrimidine-4-carboxylic acid | 89581-58-8 | C7H5ClN2O3 | 200.45 (calculated) | Chloro, methyl, carboxylic acid |
| 3-Cyclohexylindeno[3,2-c]pyrazol-4-hydrazone | 946386-88-5 | C16H18N4 | 266.34 (calculated) | Cyclohexyl, hydrazone |
| (1-Methyl-2-oxo-dihydropyridin-3-yl)boronic acid | N/A | C6H8BNO3 | 152.81 (calculated) | Boronic acid, dihydropyridine |
Key Observations:
- Substituent Impact : The boronate ester in 3-Cyclopropoxy-4-(dioxaborolan-2-yl)pyridine enhances its utility in cross-coupling reactions (e.g., Suzuki-Miyaura), unlike the ethyl groups in the parent compound, which may prioritize metabolic stability .
- Toxicity Profile: The hydrazone group in 3-Cyclohexylindeno[3,2-c]pyrazol-4-hydrazone introduces unknown toxicological risks, contrasting with the well-documented hazards (e.g., H302, H315) of the boronate ester derivative .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
